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Compound of Interest

Compound Name: N-Isopropylcyclohexylamine

Cat. No.: B058178 Get Quote

Application Notes and Protocols for N-
Isopropylcyclohexylamine
For Researchers, Scientists, and Drug Development Professionals

1. Introduction

N-Isopropylcyclohexylamine is a flammable, corrosive, and irritating organic compound

utilized in various chemical syntheses.[1][2] This document provides detailed procedures for its

safe handling and storage in a laboratory setting to minimize risks to personnel and the

environment. Adherence to these protocols is crucial for maintaining a safe research

environment.

2. Hazard Identification and Safety Precautions

N-Isopropylcyclohexylamine is classified as a hazardous chemical.[1] It is a flammable liquid

and vapor, can cause severe skin burns and eye damage, and may lead to respiratory irritation.

[1][3]

Key Hazards:

Flammability: Flammable liquid and vapor.[1]

Corrosivity: Causes severe skin burns and eye damage.[1]
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Irritation: May cause respiratory irritation.[1][2]

Safety Precautions:

Work in a well-ventilated area, preferably a chemical fume hood.[1]

Avoid all contact with skin, eyes, and clothing.[2][4]

Do not breathe vapors or mists.[1][2]

Keep away from open flames, hot surfaces, and other sources of ignition.[1][2]

Use only non-sparking tools and explosion-proof equipment.[1][5]

Take precautionary measures against static discharge.[2]

Ensure eyewash stations and safety showers are readily accessible.[1]

3. Personal Protective Equipment (PPE)

Appropriate PPE must be worn at all times when handling N-Isopropylcyclohexylamine.[4]

Eye and Face Protection: Wear chemical safety goggles and a face shield.[2][4]

Skin Protection:

Gloves: Wear chemical-resistant gloves (e.g., Nitrile). Inspect gloves for integrity before

each use.[2][4]

Clothing: A lab coat or chemical-resistant apron is required. For larger quantities, consider

a chemical-resistant suit.[1]

Respiratory Protection: If working outside a fume hood or if exposure limits are likely to be

exceeded, use a NIOSH/MSHA or European Standard EN 149 approved respirator with an

appropriate filter.[1]

4. Storage Procedures

Proper storage is essential to prevent accidents and maintain the chemical's integrity.
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General Storage: Store in a tightly closed container in a dry, cool, and well-ventilated area.[1]

[4][6]

Segregation: Store in a designated flammables area, away from incompatible materials.[1]

Incompatible Materials: Avoid storage with acids, strong oxidizing agents, acid anhydrides,

acid chlorides, and carbon dioxide (CO2).[1]

Container Handling: Containers that have been opened must be carefully resealed and kept

upright to prevent leakage.[2][4]

5. Quantitative Data

Property Value Source

Molecular Formula C9H19N [7][8]

Molecular Weight 141.25 g/mol [3][6][8]

Appearance Colorless to light yellow liquid [6][7]

Boiling Point 175 °C / 347 °F @ 760 mmHg [1]

60-65 °C @ 12 mmHg [6]

Flash Point 33 °C / 91.4 °F [1]

46 °C / 114.8 °F (closed cup)

Density 0.850 - 0.859 g/mL at 25 °C [1][6]

Refractive Index n20/D 1.448 [6]

CAS Number 1195-42-2 [6][7][8]

6. Experimental Protocol: General Reaction Setup

This protocol outlines a general procedure for using N-Isopropylcyclohexylamine as a

reagent in a chemical reaction.

Materials:
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N-Isopropylcyclohexylamine

Reaction vessel (e.g., round-bottom flask)

Stirring apparatus (e.g., magnetic stirrer and stir bar)

Inert gas supply (e.g., nitrogen or argon)

Addition funnel (if required)

Condenser (if refluxing)

Heating/cooling bath

Appropriate solvents and other reagents

Procedure:

Preparation:

Ensure the fume hood is operational and the sash is at the appropriate height.

Don the required personal protective equipment (gloves, safety goggles, face shield, lab

coat).

Assemble the reaction glassware, ensuring all joints are properly sealed.

Purge the reaction vessel with an inert gas.

Reagent Addition:

Carefully measure the required amount of N-Isopropylcyclohexylamine in the fume

hood.

If adding to the reaction vessel, do so slowly and carefully, preferably via a syringe or

addition funnel.

Rinse any transfer equipment with a small amount of solvent to ensure complete transfer.
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Reaction:

Commence stirring and adjust the temperature as required by the specific reaction

conditions.

Monitor the reaction progress using appropriate analytical techniques (e.g., TLC, GC-MS).

Work-up and Quenching:

Upon completion, cool the reaction mixture to a safe temperature.

Carefully and slowly quench the reaction with an appropriate reagent, being mindful of any

potential exothermic processes.

Spill and Waste Disposal:

In case of a small spill, absorb the material with an inert absorbent (e.g., sand, vermiculite)

and place it in a sealed container for disposal.[9]

For larger spills, evacuate the area and follow emergency procedures.

Dispose of all waste, including empty containers, in accordance with local, state, and

federal regulations.[1] Unused product should be disposed of as hazardous waste.[2]

7. Visual Workflow for Handling and Storage
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If OK
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Before Use

Work in a Chemical Fume Hood

Dispense Chemical
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Click to download full resolution via product page

Caption: Workflow for Safe Handling and Storage of N-Isopropylcyclohexylamine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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